1H-Inden-1-ol,5,6-difluoro-2,3-dihydro
Cat. No. B069781
M. Wt: 170.16 g/mol
InChI Key: NDHXLHWCRGSOPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[BH4-:13].[CH3:15][CH2:16][OH:17].[F:1][c:2]1[cH:3][c:4]2[c:8]([cH:9][c:10]1[F:11])[C:7](=[O:12])[CH2:6][CH2:5]2.[Na+:14]>>[F:1][c:2]1[cH:3][c:4]2[c:8]([cH:9][c:10]1[F:11])[CH:7]([OH:12])[CH2:6][CH2:5]2
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[BH4-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C1CCc2cc(F)c(F)cc21
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC1CCc2cc(F)c(F)cc21
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
